Cas no 1341694-50-5 (3-Amino-N,N-dimethylazetidine-1-sulfonamide)

• Product Name: 3-Amino-N,N-dimethylazetidine-1-sulfonamide
• CAS No: 1341694-50-5
• MF: C₅H₁₃N₃O₂S
• MW: 179.240619421005
• CID: 2113463
• Update Time: 2025-05-21

3-Amino-N,N-dimethylazetidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N,N-dimethyl-1-Azetidinesulfonamide
• 3-amino-N,N-dimethylazetidine-1-sulfonamide
• 1-Azetidinesulfonamide, 3-amino-N,N-dimethyl-
• 3-Amino-N,N-dimethylazetidine-1-sulfonamide

• Inchi： 1S/C5H13N3O2S/c1-7(2)11(9,10)8-3-5(6)4-8/h5H,3-4,6H2,1-2H3
• InChI Key： OSKZFYJUDRKLIC-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CC(C1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 225
• Topological Polar Surface Area: 75

Additional information on 3-Amino-N,N-dimethylazetidine-1-sulfonamide

3-Amino-N,N-Dimethylazetidine-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1341694-50-5, commonly referred to as 3-Amino-N,N-Dimethylazetidine-1-Sulfonamide, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of azetidine, a four-membered ring structure, which is known for its stability and versatility in organic synthesis. The presence of the amino group (-NH2) and the sulfonamide group (-SO2NH-) in its structure contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of novel therapeutic agents. The sulfonamide group in this compound is known to enhance bioavailability and improve pharmacokinetic properties, making it a promising candidate for pharmaceutical applications. Researchers have explored its potential as a building block for constructing bioactive molecules, including antibiotics and anti-inflammatory agents.

The synthesis of 3-Amino-N,N-Dimethylazetidine-1-Sulfonamide involves a multi-step process that typically begins with the preparation of azetidine derivatives. The introduction of the amino group and subsequent sulfonation are critical steps that determine the compound's final properties. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yield and purity.

In terms of chemical properties, this compound exhibits a high degree of stability under physiological conditions, which is advantageous for its use in biological systems. Its solubility characteristics have been extensively studied, with findings indicating that it has moderate solubility in aqueous solutions, making it suitable for various biochemical assays. Additionally, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in coordination chemistry and materials science.

Recent research has also focused on the biological activity of 3-Amino-N,N-Dimethylazetidine-1-Sulfonamide. Studies conducted using cell culture models have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways. This finding has sparked interest in exploring its role as a lead compound for developing drugs targeting metabolic disorders such as diabetes and obesity.

The structural flexibility of this compound allows for further modification to enhance its bioactivity and specificity. For instance, researchers have investigated the impact of substituent variations on its pharmacodynamic properties. These studies have provided valuable insights into designing more potent derivatives with improved therapeutic profiles.

From an environmental perspective, the degradation pathways of 3-Amino-N,N-Dimethylazetidine-1-Sulfonamide have been studied to assess its potential impact on ecosystems. Results indicate that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence.

In conclusion, 3-Amino-N,N-Dimethylazetidine-1-Sulfonamide (CAS No. 1341694-50-5) is a versatile compound with significant potential in drug discovery, materials science, and biochemical research. Its unique chemical structure and favorable properties make it a valuable tool for advancing scientific innovation across multiple disciplines.